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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ATP-binding cassette subfamily G member 2
(ABCG2) inhibitor, MC70, against other well-characterized inhibitors. The objective is to assess
the specificity of MC70 by comparing its inhibitory potency against ABCG2 with its effects on
other key multidrug resistance transporters, ABCB1 (P-glycoprotein or P-gp) and ABCC1
(multidrug resistance-associated protein 1 or MRP1). Experimental data for MC70 is compared
with that of Ko143 and Fumitremorgin C (FTC), two widely studied ABCG2 inhibitors.

Comparative Analysis of Inhibitor Potency

The inhibitory activity of MC70, Ko143, and Fumitremorgin C against ABCG2, ABCB1, and
ABCCL1 is summarized in the table below. The data, presented as IC50 or EC50 values, has
been compiled from various in vitro studies. Lower values indicate higher potency.
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Inhibitor Target Transporter IC50/EC50 (pM) Comments
Activity measured in
MDCK cells via
MC70 ABCG2 (BCRP) 73

rhodamine-123 efflux

assay.[1]

ABCBL1 (P-gp)

0.69

Potent inhibitor.[1]

ABCC1 (MRP1)

9.3

Moderate inhibitor.[1]

Ko143

ABCG2 (BCRP)

Highly potent inhibitor,
0.0097 (IC50) derived from

Fumitremorgin C.[2][3]

Reported to have over
200-fold selectivity for
ABCG2 over P-gp at

ABCB1 (P-gp) >5.5 (EC90) )
lower concentrations,
but can inhibit at
higher concentrations.
High selectivity for

ABCC1 (MRP1) >8 (EC90)

ABCG2 over MRP1.

Fumitremorgin C
(FTC)

ABCG2 (BCRP)

Potent and selective
~1 inhibitor, but with

noted neurotoxicity.

ABCB1 (P-gp)

Inactive

Generally considered
specific for ABCG2
and does not
significantly inhibit P-
ap.

ABCC1 (MRP1)

Inactive

Generally considered
specific for ABCG2
and does not
significantly inhibit
MRP1.
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Note: IC50/EC50 values can vary depending on the experimental system, cell line, and
substrate used. The data presented here is for comparative purposes.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following
diagrams have been generated using the DOT language.
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Mechanism of ABCG2-Mediated Drug Efflux and Inhibition

ABCG?2 Inhibitor
(e.g., MC70, Ko143)

I

I
Binding &
Inhibition

1

Hydrolysis

Drug Substrate
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Workflow for Assessing ABCG2 Inhibitor Specificity

Start: Candidate Inhibitor (e.g., MC70)

Primary Screen:
ABCG?2 Inhibition Assay
(e.g., Hoechst 33342 Efflux)

Secondary Screen: Secondary Screen:
ABCBL (P-gp) Inhibition Assay ABCC1 (MRP1) Inhibition Assay

Data Analysis:
Calculate IC50/EC50 Values,

Conclusion:
Assess Specificity Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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